Cas no 2137896-84-3 (2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride)

• Product Name: 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride
• CAS No: 2137896-84-3
• MF: C₈H₅FN₂O₄S
• MW: 244.199703931808
• CID: 6385587
• PubChem ID: 154832154
• Update Time: 2025-05-25

2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2907407410
• 2137896-84-3
• EN300-726938
• 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride
• 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-sulfonyl fluoride

• Inchi： 1S/C8H5FN2O4S/c9-16(14,15)4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
• InChI Key： KNXDOICQHOBWJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(C(N2)=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 243.99540598g/mol
• Monoisotopic Mass: 243.99540598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride

Comprehensive Overview of 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride (CAS No. 2137896-84-3)

2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride (CAS No. 2137896-84-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and materials science. This compound, characterized by its unique quinoxaline core and reactive sulfonyl fluoride group, serves as a versatile building block for synthesizing high-value intermediates. Its molecular structure enables selective modifications, making it a preferred choice for researchers exploring click chemistry and proteomics applications.

The growing interest in 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride is partly driven by its compatibility with bioorthogonal reactions, a hot topic in drug discovery and biomarker development. Recent studies highlight its utility in covalent inhibitor design, where the sulfonyl fluoride moiety selectively targets serine residues in enzymes. This property aligns with the rising demand for targeted therapies and precision medicine, addressing frequent search queries like "sulfonyl fluorides in drug development" or "quinoxaline derivatives for bioconjugation."

From a synthetic perspective, CAS No. 2137896-84-3 offers advantages in high-throughput screening due to its stability under physiological conditions. Its electron-deficient quinoxaline scaffold facilitates photoaffinity labeling, a technique increasingly used in chemical biology to study protein-ligand interactions. These features resonate with trending searches such as "photoaffinity probes 2024" or "sulfonyl fluoride reagents for proteomics," underscoring its relevance in cutting-edge research.

Beyond life sciences, 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride finds applications in advanced material synthesis. Its ability to form covalent organic frameworks (COFs) has sparked interest in nanotechnology circles, particularly for designing sensors and catalysts. This interdisciplinary appeal is reflected in popular search terms like "COFs with sulfonyl fluorides" and "quinoxaline-based smart materials," positioning it as a bridge between chemistry and engineering.

Quality and purity are critical for CAS No. 2137896-84-3, as impurities may affect its performance in sensitive applications. Reputable suppliers emphasize HPLC validation and NMR characterization, addressing common user concerns about "sulfonyl fluoride purity standards" or "quinoxaline derivative QC protocols." These practices ensure reliability in high-stakes research, from antibody-drug conjugate (ADC) development to polymer chemistry.

In summary, 2,3-Dioxo-1,4-dihydroquinoxaline-6-sulfonyl fluoride represents a convergence of chemical innovation and practical utility. Its dual role in biological and material sciences answers pressing industry needs while aligning with search trends around "multifunctional chemical reagents" and "next-gen bioconjugation tools." As research evolves, this compound is poised to remain a keystone molecule in scientific advancement.